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Compound of Interest

Compound Name: N-(2-oxooxolan-3-yl)hexanamide

Cat. No.: B025510 Get Quote

For researchers and scientists in the dynamic field of drug development, the proper handling

and disposal of specialized chemical compounds is a critical component of laboratory safety

and environmental responsibility. This guide provides essential, step-by-step procedures for the

safe disposal of N-(2-oxooxolan-3-yl)hexanamide, a member of the N-acyl homoserine

lactone (AHL) family. While a specific Safety Data Sheet (SDS) for this compound is not readily

available, by examining data from closely related AHLs and general laboratory waste

management protocols, a reliable and safe disposal strategy can be formulated.

Immediate Safety and Handling
Before beginning any disposal procedure, it is imperative to adhere to standard laboratory

safety protocols. This includes the use of appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Use chemical-resistant gloves.

Body Protection: A lab coat is mandatory to protect from spills.

Avoid generating dust and handle the compound in a well-ventilated area to minimize inhalation

risks. In case of contact with skin or eyes, flush immediately with copious amounts of water.
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Disposal Procedures: A Step-by-Step Approach
The appropriate disposal method for N-(2-oxooxolan-3-yl)hexanamide depends on the

concentration and quantity of the waste, as well as institutional and local regulations. The

following procedures offer a comprehensive approach, from direct disposal of small quantities

to chemical inactivation of larger amounts.

1. Standard Disposal for Low-Concentration and Small Quantities:

For trace amounts or very dilute solutions, the disposal process is generally straightforward.

However, it is crucial to consult with your institution's Environmental Health & Safety (EHS)

office to ensure compliance with local regulations.

Step 1: Consult Local Regulations: Always begin by checking your institution's specific

guidelines for chemical waste disposal.

Step 2: Waste Collection: Collect waste solutions of N-(2-oxooxolan-3-yl)hexanamide and

any contaminated materials (e.g., pipette tips, tubes) in a designated, clearly labeled, and

sealed chemical waste container.

Step 3: Labeling: The container must be clearly marked with "Hazardous Waste," the full

chemical name "N-(2-oxooxolan-3-yl)hexanamide," and any other information required by

your institution.

Step 4: Arrange for Pickup: Contact your institution's EHS or waste management provider to

schedule the pickup and disposal of the chemical waste.

2. Chemical Inactivation for Higher Concentrations or Bulk Quantities:

For larger quantities or more concentrated solutions, chemical inactivation through hydrolysis of

the lactone ring is a recommended precautionary measure before disposal. This process

breaks down the molecule into less biologically active components. N-acyl homoserine

lactones are known to undergo pH-dependent lactonolysis[1]. A strong base like sodium

hydroxide (NaOH) can be used to facilitate this process.

Step 1: Prepare a Basic Solution: In a suitable, labeled container, add the N-(2-oxooxolan-
3-yl)hexanamide waste. Slowly add a 1 M solution of sodium hydroxide (NaOH) to the
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waste.

Step 2: Incubation: Gently mix the solution and allow it to incubate at room temperature for at

least 24 hours. This duration ensures the complete hydrolysis of the lactone ring.

Step 3: Neutralization: After incubation, neutralize the solution by slowly adding hydrochloric

acid (HCl) until the pH reaches a neutral range (pH 6.0-8.0). Use a calibrated pH meter or

pH strips to verify the pH.

Step 4: Final Disposal: Dispose of the neutralized solution in accordance with your

institution's guidelines for non-hazardous aqueous waste.

Quantitative Data Summary
While specific quantitative data for N-(2-oxooxolan-3-yl)hexanamide is limited, the following

table summarizes key computed properties from PubChem, which can be useful for safety and

handling assessments.

Property Value Source

Molecular Formula C10H17NO3 PubChem[2]

Molecular Weight 199.25 g/mol PubChem[2]

XLogP3-AA 1.5 PubChem[2]

Hydrogen Bond Donor Count 1 PubChem[2]

Hydrogen Bond Acceptor

Count
3 PubChem[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of N-(2-
oxooxolan-3-yl)hexanamide waste.
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Caption: Decision workflow for the proper disposal of N-(2-oxooxolan-3-yl)hexanamide
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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